Cas no 872988-23-3 (N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 872988-23-3
• MF: C₂₁H₂₄N₆O₂S
• MW: 424.519262313843
• CID: 5509103
• Update Time: 2025-07-15

N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[6-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-
• N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C21H24N6O2S/c28-20(26-13-5-2-6-14-26)15-30-19-10-9-17-23-24-18(27(17)25-19)11-12-22-21(29)16-7-3-1-4-8-16/h1,3-4,7-10H,2,5-6,11-15H2,(H,22,29)
• InChI Key： MBTWGHFWDRLAQH-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(=O)N1CCCCC1)=N2)(=O)C1=CC=CC=C1

Additional information on N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

Comprehensive Overview of N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide (CAS No. 872988-23-3)

In the realm of pharmaceutical and biochemical research, N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide (CAS No. 872988-23-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and potential therapeutic applications, is often studied for its unique pharmacological properties. Researchers are particularly intrigued by its triazolopyridazine core, which is known to interact with various biological targets, making it a promising candidate for drug development.

The compound's piperidin-1-yl moiety and benzamide group contribute to its ability to modulate specific enzymatic pathways. Recent studies have explored its potential in addressing conditions related to neurodegenerative diseases and metabolic disorders, topics that are currently trending in scientific communities. Given the rising global prevalence of such conditions, the demand for innovative compounds like N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide is expected to grow.

From a synthetic chemistry perspective, the ethylsulfanyl linker in this compound offers versatility for further derivatization, enabling researchers to fine-tune its properties for enhanced bioavailability or target specificity. This adaptability aligns with the current focus on precision medicine and personalized therapeutics, which are frequently searched topics in both academic and public domains. The compound's CAS No. 872988-23-3 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.

Another area of interest is the compound's potential role in kinase inhibition, a mechanism that has garnered attention due to its implications in cancer research and autoimmune diseases. While preliminary data is promising, further in-depth studies are required to elucidate its full therapeutic scope. The 1,2,4-triazolo[4,3-b]pyridazine scaffold, a hallmark of this molecule, is also being investigated for its anti-inflammatory and antioxidant properties, which are highly relevant in today's health-conscious society.

In summary, N-2-(6-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields addressing chronic diseases and age-related conditions. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.